Cas no 309935-84-0 (Imidazo[4,5-d]imidazole-1(2H)-propanoicacid, hexahydro-2,5-dioxo-)

• Product Name: Imidazo[4,5-d]imidazole-1(2H)-propanoicacid, hexahydro-2,5-dioxo-
• CAS No: 309935-84-0
• MF: C₇H₁₀N₄O₄
• MW: 214.17870092392
• CID: 311217
• PubChem ID: 536752
• Update Time: 2025-11-01

Imidazo[4,5-d]imidazole-1(2H)-propanoicacid, hexahydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazole-1(2H)-propanoicacid, hexahydro-2,5-dioxo-
• 3-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)propanoic acid
• 3-(2,5-DIOXO-HEXAHYDRO-IMIDAZO[4,5-D]IMIDAZOL-1-YL)-PROPIONIC ACID
• 3-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid
• 309935-84-0
• DTXSID40336850
• EU-0005461
• Oprea1_607069
• VKJHKVYLLWVYJU-UHFFFAOYSA-N
• AKOS021999805
• (R)-(-)-2-Chlorophenylglycinemethylester
• 3-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoicacid
• AKOS000300371
• 3-{2,5-DIOXO-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}PROPANOIC ACID
• SR-01000437447
• SR-01000437447-1
• 3-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid #
• Propanoic acid, 3-(perhydro-2,5-dioxo-imidazo[4,5-d]imidazol-1-yl)-
• Oprea1_155186

• MDL： MFCD01872445
• Inchi： 1S/C7H10N4O4/c12-3(13)1-2-11-5-4(9-7(11)15)8-6(14)10-5/h4-5H,1-2H2,(H,9,15)(H,12,13)(H2,8,10,14)
• InChI Key： VKJHKVYLLWVYJU-UHFFFAOYSA-N
• SMILES： O=C1NC2C(NC(N2)=O)N1CCC(=O)O

Computed Properties

• Exact Mass: 214.07000
• Monoisotopic Mass: 214.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.77000
• LogP: -0.62440

Imidazo[4,5-d]imidazole-1(2H)-propanoicacid, hexahydro-2,5-dioxo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on Imidazo[4,5-d]imidazole-1(2H)-propanoicacid, hexahydro-2,5-dioxo-

Imidazo[4,5-d]imidazole-1(2H)-propanoic Acid, Hexahydro-2,5-Dioxo

The compound with CAS No 309935-84-0, known as Imidazo[4,5-d]imidazole-1(2H)-propanoic acid, hexahydro-2,5-dioxo, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a fused imidazole ring system and a propanoic acid moiety with specific substituents that contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound as a building block for the synthesis of bioactive molecules. Researchers have explored its role in the development of antimicrobial agents, where its ability to inhibit bacterial growth has shown promising results. Additionally, its structural versatility has made it a valuable component in the design of anticancer drugs, particularly in targeting specific pathways involved in tumor progression.

The synthesis of Imidazo[4,5-d]imidazole-1(2H)-propanoic acid, hexahydro-2,5-dioxo involves a multi-step process that typically begins with the preparation of precursor imidazole derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of the synthesis but also contribute to the sustainability of chemical processes.

In terms of chemical properties, this compound exhibits a high degree of stability under physiological conditions, making it suitable for biological applications. Its solubility profile and ability to form stable complexes with metal ions have further expanded its utility in areas such as metallodrug development. Recent research has also focused on its role as a ligand in coordination chemistry, where it has been used to construct novel metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The biological activity of this compound is closely linked to its ability to interact with cellular targets such as enzymes and receptors. For instance, studies have demonstrated its inhibitory effects on kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its capacity to modulate ion channels has opened new avenues for its use in treating neurological disorders.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their ecological impact. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with the growing demand for sustainable practices in the chemical industry.

In conclusion, CAS No 309935-84-0 represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future advancements in these fields.